Cas no 886917-50-6 (5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole)

• Product Name: 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole
• CAS No: 886917-50-6
• MF: C₁₉H₁₇ClFN₃OS
• MW: 389.874185323715
• CID: 5477887
• Update Time: 2025-08-03

5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-fluorophenyl)methanone
• 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole

• Inchi： 1S/C19H17ClFN3OS/c1-12-15(20)6-7-16-17(12)22-19(26-16)24-10-8-23(9-11-24)18(25)13-2-4-14(21)5-3-13/h2-7H,8-11H2,1H3
• InChI Key： KQEMNSZNTUVNSI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(Cl)=CC=C3S2)CC1)(C1=CC=C(F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole

Recent Advances in the Study of 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole (CAS: 886917-50-6)

The compound 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole (CAS: 886917-50-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzothiazole derivative has shown promising activity in various preclinical studies, particularly in the context of central nervous system (CNS) disorders and oncology. The unique structural features of this compound, including the piperazine and fluorobenzoyl moieties, contribute to its pharmacological profile and make it an interesting candidate for further development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole. In vitro assays have demonstrated its ability to modulate specific neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. These findings suggest potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, the compound has shown selective inhibition of certain kinase targets, indicating possible utility in targeted cancer therapies.

Pharmacokinetic studies of 886917-50-6 have revealed favorable absorption and distribution characteristics, with particular emphasis on its blood-brain barrier penetration capabilities. The methyl group at the 4-position of the benzothiazole ring appears to enhance metabolic stability, while the chloro substituent contributes to target binding affinity. Recent formulation efforts have focused on improving the compound's solubility profile without compromising its CNS availability, addressing one of the key challenges in its development.

Structure-activity relationship (SAR) studies have been conducted to optimize the biological activity of this benzothiazole derivative. Modifications to the piperazine ring and fluorobenzoyl group have yielded analogs with improved selectivity and potency. These investigations have provided valuable insights into the pharmacophore requirements for activity at various biological targets. Notably, the 4-fluorobenzoyl moiety has been identified as critical for maintaining high affinity at several receptor subtypes.

Recent preclinical evaluations have expanded the potential therapeutic applications of 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole beyond CNS disorders. Emerging data suggest activity in inflammatory conditions and certain infectious diseases, possibly through modulation of immune cell function. These findings highlight the compound's polypharmacological nature and the need for comprehensive target deconvolution studies to fully understand its mechanism of action.

Toxicological assessments of 886917-50-6 have progressed, with particular attention to its potential hepatotoxicity and cardiovascular effects. Recent studies employing advanced in silico prediction tools and in vitro hepatocyte models have provided preliminary safety data, guiding the design of subsequent in vivo studies. The compound appears to have a manageable safety profile at therapeutic doses, though further investigation is required to fully characterize its long-term effects.

The synthesis and scale-up of 5-chloro-2-4-(4-fluorobenzoyl)piperazin-1-yl-4-methyl-1,3-benzothiazole have seen significant advancements in recent months. Novel synthetic routes have been developed to improve yield and purity while reducing environmental impact. These process chemistry innovations are crucial for enabling larger-scale production necessary for advanced preclinical and potential clinical studies.

In conclusion, the growing body of research on 886917-50-6 demonstrates its potential as a versatile pharmacophore with multiple therapeutic applications. While challenges remain in optimizing its selectivity and safety profile, the compound represents an important addition to the medicinal chemistry toolbox. Future research directions likely include further target identification, advanced formulation development, and potentially the initiation of regulatory preclinical studies, positioning this benzothiazole derivative as a compound of significant interest in drug discovery pipelines.